3-Bromo-5-methoxybenzaldehyde
Cat. No. B046768
Key on ui cas rn:
262450-65-7
M. Wt: 215.04 g/mol
InChI Key: GCXBEEKTPWZHJN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[cH:3][c:4]([Br:10])[cH:5][c:6]([O:8][CH3:9])[cH:7]1.[CH3:11][CH2:12][CH2:13][CH2:14][Li:15].[CH3:21][CH2:22][O:23][CH2:24][CH3:25].[O:16]=[CH:17][N:18]([CH3:19])[CH3:20]>>[c:2]1([CH:17]=[O:16])[cH:3][c:4]([Br:10])[cH:5][c:6]([O:8][CH3:9])[cH:7]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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|
Type
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reactant
|
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Smiles
|
COc1cc(Br)cc(Br)c1
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
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Smiles
|
[Li]CCCC
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCOCC
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CN(C)C=O
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COc1cc(Br)cc(C=O)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
